Cas no 1207461-23-1 (3-(piperazin-1-yl)benzene-1,2-diamine)

• Product Name: 3-(piperazin-1-yl)benzene-1,2-diamine
• CAS No: 1207461-23-1
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• MDL: MFCD20687878
• CID: 1101800
• PubChem ID: 46179983
• Update Time: 2025-09-27

3-(piperazin-1-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-piperazinyl)-1,2-Benzenediamine
• 3-(piperazin-1-yl)benzene-1,2-diamine
• 1,2-Benzenediamine, 3-(1-piperazinyl)-

• MDL： MFCD20687878
• Inchi： 1S/C10H16N4/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7,11-12H2
• InChI Key： YXKRNDBVASUUSZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(N2CCNCC2)=C1N

Computed Properties

• Exact Mass: 192.137
• Monoisotopic Mass: 192.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 417.9±45.0 °C(Predicted)
• pka: 8.96±0.10(Predicted)